Cas no 227306-39-0 ((3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid)

• Product Name: (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid
• CAS No: 227306-39-0
• MF: C₂₄H₂₉BO₄Si
• MW: 420.38116812706
• MDL: MFCD28400529
• CID: 4674261
• Update Time: 2025-05-20

(3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-((tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid
• AM88362
• (3-(2-((t-Butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid
• (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid

• MDL： MFCD28400529
• Inchi： 1S/C24H29BO4Si/c1-24(2,3)30(22-13-6-4-7-14-22,23-15-8-5-9-16-23)29-18-17-28-21-12-10-11-20(19-21)25(26)27/h4-16,19,26-27H,17-18H2,1-3H3
• InChI Key： MXDWAYTWLXDAAB-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCOC1C=CC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 480
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid

Introduction to (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid (CAS No. 227306-39-0)

(3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid, identified by its CAS number 227306-39-0, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules known for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is a cornerstone technique in the synthesis of complex organic molecules, including biologically active compounds.

The structural framework of this compound features a phenyl ring substituted with an ethoxy group, further modified by an Tert-butyldiphenylsilyl (TBS) protected oxy group. This unique arrangement not only enhances the stability of the boronic acid moiety but also facilitates its role as an effective intermediate in synthetic protocols. The TBS group is particularly valuable in protecting the boronic acid from unwanted side reactions, ensuring high yields and purity in subsequent transformations.

In recent years, the demand for high-performance boronic acids in pharmaceutical applications has surged due to their versatility in constructing heterocyclic structures and their role as key intermediates in drug development. The compound (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boronic acid has been extensively studied for its potential in generating novel therapeutic agents. Its ability to undergo efficient cross-coupling reactions makes it an indispensable tool for medicinal chemists aiming to develop small-molecule drugs with improved pharmacokinetic properties.

The synthesis of this boronic acid involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and selectivity. The use of Tert-butyldiphenylsilyl as a protecting group is critical, as it shields the boronic acid from hydrolysis and other nucleophilic attacks, allowing for controlled reaction timelines. Additionally, the ethoxy and phenyl substituents contribute to the overall reactivity and solubility of the compound, making it suitable for a wide range of applications.

One of the most compelling aspects of (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)boryllic acid, CAS No. 227306-39-0, is its utility in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The Suzuki-Miyaura coupling reaction enables the formation of new C-C bonds between boronic acids and aryl halides or triflates, providing a robust method for generating complex molecular architectures. This reaction has been instrumental in the development of drugs targeting various diseases, including cancer and infectious disorders.

The latest research highlights several innovative applications of this compound in drug discovery and material science. For instance, studies have demonstrated its effectiveness in generating novel ligands for metal-organic frameworks (MOFs), which have potential applications in catalysis and gas storage. Furthermore, its role as a precursor in polymer chemistry has been explored, with researchers developing high-performance polymers that exhibit enhanced thermal stability and mechanical strength.

The chemical properties of (3-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)phenyl)< stron g>borylic acid stron g>, CAS No. 227306-39-0, make it an attractive candidate for further exploration in green chemistry initiatives. Efforts have been made to optimize synthetic routes using catalytic methods that minimize waste and energy consumption. These advancements align with global efforts to develop sustainable chemical processes that reduce environmental impact while maintaining high product quality.

In conclusion, (3-(2-((Tert-butyldiphenylsilyl stron g>)oxy stron g>)< stron g>ethoxy stron g>)phenyl)< stron g>borylic acid stron g>, CAS No. 227306-39-0, represents a significant advancement in organoboron chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical research.